N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-(1-butyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C28H34N4O4/c1-6-10-14-32-27-21(15-19-13-11-12-18(5)24(19)29-27)26(31-32)30-28(33)20-16-22(34-7-2)25(36-9-4)23(17-20)35-8-3/h11-13,15-17H,6-10,14H2,1-5H3,(H,30,31,33)
• InChI Key: ZBRXKBKUTBFFCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC(=C(C(=C4)OCC)OCC)OCC)C
• Molecular Formula: C28H34N4O4
• Molecular Weight: 490.6 g/mol

Description

“N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide” is a chemical compound. Its linear formula is C21H332N5. The molecular weight of this compound is 426.437.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which are similar to the compound , has been extensively studied. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others.

Scientific Research Applications

N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide has shown potential therapeutic applications in various scientific research studies. It has been reported to exhibit anti-inflammatory, anti-cancer, anti-microbial, anti-tuberculosis, and anti-viral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1h-pyrazolo[3,4-b]quinolines, have been associated with various biological activities

Mode of Action

It is known that the structure of the compound can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties

Biochemical Pathways

Compounds with similar structures have been shown to have potential as fluorescent sensors and biologically active compounds

Result of Action

Compounds with similar structures have been associated with various biological activities

Advantages and Limitations for Lab Experiments

N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide has several advantages for lab experiments. It is easy to synthesize, has high purity, and exhibits low toxicity. However, it also has some limitations. It is relatively expensive and has limited solubility in water, which may affect its bioavailability in some experiments.

Future Directions

There are several future directions for the research on N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide. Some of the possible directions include:
1. Studying the mechanism of action in more detail to understand the molecular pathways involved in its therapeutic effects.
2. Investigating the potential use of this compound in the treatment of other diseases.
3. Conducting clinical trials to evaluate its safety and efficacy in humans.
4. Developing new formulations to improve its bioavailability and solubility in water.
5. Studying its potential use in combination with other drugs to enhance its therapeutic effects.
Conclusion:
This compound is a promising chemical compound with potential therapeutic applications in various scientific research studies. Its synthesis method is well-established, and it exhibits low toxicity and high bioavailability. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-triethoxybenzamide involves a multi-step process. The first step involves the synthesis of 1-butyl-8-methyl-1H-pyrazolo[3,4-b]quinoline, which is then reacted with 3,4,5-triethoxybenzoyl chloride to obtain the final product. The synthesis method has been reported in the literature and can be replicated in the laboratory.